N-Benzhydryl-2-bromoacetamide

• CAS No.: 119706-03-5
• Molecular Formula: C15H14BrNO
• Molecular Weight: 304.18 g/mol
• IUPAC Name: N-benzhydryl-2-bromoacetamide
• InChI: InChI=1S/C15H14BrNO/c16-11-14(18)17-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,17,18)
• InChI Key: HCYGPROWCVVTHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CBr

Description

N-Benzhydryl-2-bromoacetamide is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.91 g (14.39 mmol) of bromoacetyl bromide in 40 ml was cooled to 0° C. and 2.1 ml (14.39 mmol) of triethylamine and 2.64 g (14.39 mmol) of benzhydrylamine were successively added. The reaction solution was then evaporated to dryness under reduced pressure, and the resulting residue was purified on silica gel with EA as mobile phase. The product crystallized from the product fractions was filtered off with suction, washed with a little cold diethyl ether and dried under reduced pressure, resulting in 0.85 g of the title compound.